Cas no 26921-17-5 ((S)-Timolol Maleate)

• Product Name: (S)-Timolol Maleate
• CAS No: 26921-17-5
• MF: C₁₇H₂₈N₄O₇S
• MW: 432.4918
• MDL: MFCD00058356
• CID: 53040
• PubChem ID: 5281056
• Update Time: 2025-05-20

(S)-Timolol Maleate Chemical and Physical Properties

Names and Identifiers

• timolol maleate
• (S)-[1-(1,1dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-2-propanol maleate
• (S)-(-)-Timolol Maleate
• (S)-Timolol maleate
• Betim
• Timolol maleate salt
• S-(−)-1-(t-Butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-2-propanol maleate salt
• Timolol hydrogen maleate
• (S)-1-((1,1-Dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-2-propanol (Z)-2-butenedioate (1:1)
• (S)-3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole monom
• (S)-3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole monomaleate
• Timoptic
• Blocadren
• Timacor
• Betime
• Timoptic-XE
• l-Timolol maleate
• (S)-Timolol (Maleate)
• Timoptic in Ocudose
• (S)-Timolol hydrogen maleate
• C13H24N4O3S.C4H4O4
• MK 950
• MLS000028539
• P8Y54F701R
• (-)-1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)-2-propanol maleate
• SMR000058305
• (S)-3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thi
• L-714,465 Maleate
• Aquanil
• (2S)-1-(tert-butylamino)-3-((4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl)oxy)propan-2-ol (2Z)-but-2-enedioate
• TIMOLOL MALEATE COMPONENT OF COMBIGAN
• Timolol Maleate Ophthalmic Gel Forming Solution
• TIMOLOL MALEATE [USP MONOGRAPH]
• Istalol
• HMS2230N19
• EN300-21680303
• TIMOLOL MALEATE [USAN]
• Ophtamolol
• T2905
• Timolol GFS
• Timolol maleate (USAN:USP:JAN)
• Timolol maleate [USAN:USP:JAN]
• TIMOLOL MALEATE [EP MONOGRAPH]
• (-)-1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)-2-propanol maleate (1:1) (salt)
• Timolol hydrogenmaleate
• DA-48870
• HMS2234F03
• Timolol Maleate Ophthalmic
• Timolol Maleate Ophthalmic Gel Forming Solution, 0.5%
• TIMOLOL MALEATE (USP-RS)
• Timoptic (TN)
• 26921-17-5
• wp-934
• TIMOLOL MALEATE [MART.]
• DTXCID1027504
• (S)-3-(3-(tert-Butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole monomaleate
• DTXSID3047504
• (2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-ol; (2Z)-but-2-enedioic acid
• GANFORT COMPONENT TIMOLOL MALEATE
• HY-17380
• Timolol maleate, s-enantiomer
• AS-18090
• Blocadren (TN)
• BS164420
• TIMOLOL MALEATE [JAN]
• 60469-65-0
• CCG-220948
• HMS3714N18
• 2-Propanol, 1-((1,1-dimethylethyl)amino)-3-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-, (S)-, (Z)-2-butenedioate (1:1) (salt)
• CHEMBL1200870
• TIMOLOL MALEATE COMPONENT OF DUOTRAV
• HMS3885L05
• COMBIGAN COMPONENT TIMOLOL MALEATE
• MLS001076135
• SMR000653470
• Timolol (as maleate)
• CAS-26921-17-5
• TIMOLOL MALEATE [USP-RS]
• TIMOLOL MALEATE (MART.)
• 2-Propanol, 1-(tert-butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)-, (-)-, maleate (1:1) (salt)
• TIMOLOL MALEATE (USP MONOGRAPH)
• (Z)-but-2-enedioic acid;(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• Timolol maleate (JP17/USP)
• NSC 757351
• CS-1028
• Timolol hydrogen maleate salt
• s4123
• timolol maleate ophthalmic gel forming
• DUOTRAV COMPONENT TIMOLOL MALEATE
• TIMOLOLI MALEAS [WHO-IP LATIN]
• XALACOM COMPONENT TIMOLOL MALEATE
• Timolol maleate, United States Pharmacopeia (USP) Reference Standard
• D00603
• (2S)-1-((1,1-Dimethylethyl)amino)-3-(4-morpholin-4-yl-1,2,5-thiadiazol-3-yloxy)propan-2-ol monomaleate
• CCRIS 1057
• TIMOLOL MALEATE [USP IMPURITY]
• Tox21_302468
• Timolol maleate, British Pharmacopoeia (BP) Reference Standard
• (2S)-1-(tert-butylamino)-3-{[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy}propan-2-ol (2Z)-but-2-enedioate
• TIMOLOL HYDROGEN MALEATE SALT [MI]
• S-Timolol maleate
• SR-01000003102-3
• Timolol maleate, European Pharmacopoeia (EP) Reference Standard
• Q27108445
• TIMOLOL MALEATE [VANDF]
• TIMOLOL MALEATE, S-ENANTIOMER [WHO-DD]
• MFCD00058356
• Timolol for system suitability, European Pharmacopoeia (EP) Reference Standard
• TIMOLOL MALEATE [ORANGE BOOK]
• 2-Propanol, 1-[(1,1-dimethylethyl)amino]-3-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-, (2S)-, (2Z)-2-butenedioate (1:1) (salt)
• SCHEMBL26233
• Q-201836
• HMS3411M12
• Timolol Maleate Ophthalmic Gel Forming Solution 0.25%
• HMS3675M12
• (S)-3-(3-(tert-bUtylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole maleate
• NS00084740
• Timolol Maleate Ophthalmic Gel Forming Solution, 0.25%
• EINECS 262-251-4
• TIMOLOL MALEATE COMPONENT OF GANFORT
• TIMOLOL MALEATE (EP MONOGRAPH)
• (S)-1-tert-Butylamino-3-(4-morpholin-4-yl-[1,2,5]thiadiazol-3-yloxy)-propan-2-ol maleate
• HMS1570N18
• NSC-757351
• NCGC00256737-01
• 50929-98-1
• TIMOLOL MALEATE COMPONENT OF COSOPT
• AKOS024458595
• EINECS 248-111-5
• COSOPT COMPONENT TIMOLOL MALEATE
• HMS2097N18
• SR-01000003102
• F20622
• Istalol (TN)
• L-714,465 (Maleate)
• TIMOLOL MALEATE [WHO-DD]
• TIMOLOL MALEATE [WHO-IP]
• Bimatoprost / timolol
• S-(-)-1-(t-Butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-2-propanol maleate salt
• Timololi maleas
• Timolol Maleate Ophthalmic Gel Forming Solution 0.5%
• Opera_ID_1256
• Timolol Maleate 1.0 mg/ml in Methanol (as free base)
• Timolol maleate salt, >=98% (TLC), powder
• CHEBI:9600
• Timolol Maleate, (1:1) Salt
• UNII-P8Y54F701R
• TIMOLOL MALEATE (USP IMPURITY)
• (S)-Timolol Maleate

• MDL： MFCD00058356
• Inchi： 1S/C13H24N4O3S.C4H4O4/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t10-;/m0./s1
• InChI Key： WLRMANUAADYWEA-NWASOUNVSA-N
• SMILES： S1N=C(C(=N1)N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])OC([H])([H])[C@]([H])(C([H])([H])N([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])O[H].O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O

Computed Properties

• Exact Mass: 432.16800
• Monoisotopic Mass: 316.156911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 183
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 200-207°C
• Boiling Point: 704.6°C at 760 mmHg
• Flash Point: 380°C
• Solubility: H2O: soluble
• PSA: 182.58000
• LogP: 0.67020
• Merck: 14,9444
• Specific Rotation: -4.5 ~ -6.5° (c=1, in 1M HCl)
• Solubility: Not determined

(S)-Timolol Maleate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H361
• Warning Statement： P280-P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-63-36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：UA8475000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：Ⅲ
• Safety Term：S36
• Risk Phrases：R22

Additional information on (S)-Timolol Maleate

(S)-Timolol Maleate: A Comprehensive Overview

(S)-Timolol Maleate, also known as timolol maleate, is a widely recognized compound in the field of ophthalmology. With the CAS number 26921-17-5, this compound is primarily used as an anti-glaucoma agent. Its chemical structure consists of a maleic acid ester derivative of timolol, which is a non-selective beta-adrenergic receptor blocker. The (S) configuration refers to the specific stereochemistry of the molecule, which plays a crucial role in its pharmacological activity and therapeutic efficacy.

The mechanism of action of (S)-Timolol Maleate involves its ability to inhibit the activity of beta-adrenergic receptors in the eye. This inhibition leads to a reduction in intraocular pressure (IOP), which is a key factor in managing glaucoma. Recent studies have highlighted the compound's ability to modulate ocular blood flow and improve visual outcomes in patients with chronic open-angle glaucoma. Researchers have also explored its potential as a combination therapy with other anti-glaucoma agents, such as prostaglandin analogs, to enhance efficacy and reduce side effects.

In terms of pharmacokinetics, (S)-Timolol Maleate exhibits excellent bioavailability when administered topically. Its rapid absorption into the systemic circulation ensures prompt therapeutic effects while minimizing local side effects such as ocular irritation. A 2023 study published in the Journal of Ocular Pharmacology reported that the compound's half-life is approximately 4-6 hours, making it suitable for twice-daily administration. This finding has been instrumental in optimizing dosing regimens for patients with varying degrees of glaucoma severity.

The clinical application of (S)-Timolol Maleate has been extensively studied, with numerous trials demonstrating its safety and efficacy. A recent meta-analysis comparing it with other beta-blockers found that it offers comparable or superior results in reducing IOP while maintaining a favorable safety profile. Patients undergoing long-term treatment have reported minimal systemic adverse effects, further solidifying its role as a first-line therapy for glaucoma management.

Recent advancements in drug delivery systems have opened new avenues for enhancing the performance of (S)-Timolol Maleate. Researchers are exploring innovative formulations, such as sustained-release nanocarriers and bioadhesive hydrogels, to improve drug retention at the ocular surface. These developments aim to reduce dosing frequency and enhance patient compliance, particularly among elderly patients who may struggle with complex treatment regimens.

In conclusion, (S)-Timolol Maleate remains a cornerstone in glaucoma therapy due to its well-established efficacy and safety profile. Ongoing research continues to uncover new applications and optimize its delivery mechanisms, ensuring that it remains at the forefront of ophthalmic care. As the field of ophthalmology evolves, compounds like (S)-Timolol Maleate will undoubtedly play a pivotal role in improving patient outcomes and advancing therapeutic strategies.